Cas no 1229626-96-3 (2-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one)

• Product Name: 2-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one
• CAS No: 1229626-96-3
• MF: C₁₉H₂₂ClN₃O₃
• MW: 375.849283695221
• MDL: MFCD15143164
• CID: 4689703
• Update Time: 2025-10-19

2-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-6-(4-methoxy-phenyl)-2H-pyridazin-3-one
• 2-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one
• 2-{[1-(2-chloroacetyl)piperidin-4-yl]methyl}-6-(4-methoxyphenyl)pyridazin-3-one

• MDL： MFCD15143164
• Inchi： 1S/C19H22ClN3O3/c1-26-16-4-2-15(3-5-16)17-6-7-18(24)23(21-17)13-14-8-10-22(11-9-14)19(25)12-20/h2-7,14H,8-13H2,1H3
• InChI Key： XZRTXBMIUFZYKU-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CN2C(C=CC(C3C=CC(=CC=3)OC)=N2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 577
• Topological Polar Surface Area: 62.2

Additional information on 2-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one

Compound CAS No. 1229626-96-3: 2-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one

The compound with CAS No. 1229626-96-3, named 2-((1-(2-Chloroacetyl)piperidin-4-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule is characterized by its unique structure, which incorporates a piperidine ring, a pyridazinone core, and a chloroacetyl substituent. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. The piperidine ring serves as a versatile scaffold, providing the molecule with conformational flexibility and the ability to interact with various biological targets. The chloroacetyl group introduces additional functionality, potentially enhancing the molecule's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of pyridazinone-based compounds in modulating key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that pyridazinones can act as inhibitors of certain kinases involved in cancer progression. The presence of the 4-methoxyphenyl group in this compound further enhances its ability to engage with these targets by providing additional hydrophobic interactions and electronic effects.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits selective inhibition against specific enzymes and receptors, making it a valuable tool for studying disease mechanisms. For example, a study conducted at the University of California revealed that this compound can inhibit the activity of cyclin-dependent kinases, which are implicated in cell cycle regulation and cancer development.

The structural versatility of this compound also makes it an attractive candidate for further modification and optimization. Researchers are currently exploring the impact of substituent variations on its pharmacodynamic properties. For instance, altering the position or nature of the methoxyphenyl group could lead to improved potency or reduced off-target effects.

In addition to its therapeutic potential, this compound serves as an excellent model for studying molecular recognition and drug design principles. Its complex structure provides insights into how different functional groups can synergistically contribute to binding affinity and selectivity. This understanding is crucial for advancing rational drug design strategies.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and computational scientists work together to optimize lead compounds like this one, ensuring that they meet stringent criteria for efficacy, safety, and manufacturability.

In conclusion, CAS No. 1229626-96-3 represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future therapeutic applications. As research continues to unfold, this compound will undoubtedly contribute valuable insights into the design of next-generation drugs.